Cas no 774230-95-4 (1-(5-Chloro-1,3-thiazol-2-yl)ethan-1-one)

• Product Name: 1-(5-Chloro-1,3-thiazol-2-yl)ethan-1-one
• CAS No: 774230-95-4
• MF: C₅H₄ClNOS
• MW: 161.609358787537
• MDL: MFCD09842149
• CID: 2138592
• PubChem ID: 29939729
• Update Time: 2024-10-27

1-(5-Chloro-1,3-thiazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-thiazol-2-yl)-ethanone
• 5-Chlorothiazole-2-ethanone
• 1-(5-chloro-1,3-thiazol-2-yl)ethan-1-one
• UKLGUUBFTAJPJP-UHFFFAOYSA-N
• PB35653
• SB10729
• Ethanone, 1-(5-chloro-2-thiazolyl)-
• MFCD09842149
• P10801
• 2-Acetyl-5-chlorothiazole
• 774230-95-4
• 1-(5-chloro-1,3-thiazol-2-yl)ethanone
• AKOS015567073
• SY259675
• DB-300714
• ZFB23095
• SCHEMBL5034219
• CS-0055318
• 1-(5-Chloro-1,3-thiazol-2-yl)ethan-1-one

• MDL： MFCD09842149
• Inchi： 1S/C5H4ClNOS/c1-3(8)5-7-2-4(6)9-5/h2H,1H3
• InChI Key： UKLGUUBFTAJPJP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C)=O)S1

Computed Properties

• Exact Mass: 160.97
• Monoisotopic Mass: 160.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.9

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 254.7±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles